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Compound of Interest

Compound Name: Myclobutanil

Cat. No.: B10753111

The following guide provides essential safety and logistical information for the proper disposal
of Myclobutanil, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical to ensure personnel safety and environmental
protection. Myclobutanil is classified as a hazardous substance, toxic to aquatic life with long-
lasting effects, and requires careful handling and disposal in accordance with all applicable
regulations.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

o Eye/Face Protection: Chemical-tight goggles or a full face shield if splashing is possible.

» Skin Protection: Impervious gloves (e.g., neoprene, PVC), a long-sleeved shirt, long pants,
and an apron or coveralls.[3]

o Respiratory Protection: If handling powders or generating dust, use a particulate respirator.
Ensure adequate ventilation, using local exhaust if necessary.[2]

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in
areas where Myclobutanil is handled.[4] Contaminated clothing should be removed
immediately and washed separately before reuse, or discarded if heavily contaminated.[3][5]
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Step-by-Step Disposal Procedures

Disposal methods for Myclobutanil waste must comply with federal, state, and local laws.[3] It
is crucial not to dispose of this chemical with household garbage or allow it to enter sewage
systems or waterways.[6][7]

Procedure 1: Disposal of Unused or Excess
Myclobutanil

e Regulatory Compliance: Unused Myclobutanil is considered toxic or hazardous waste.[3][8]
Its disposal is a violation of Federal law if not done correctly.[3][8]

» Original Container: Whenever possible, keep the chemical in its original container.[1] Do not
mix it with other waste.[1]

o Contact a Specialist: Arrange for disposal through a licensed chemical destruction plant or a
permitted hazardous waste facility.[7]

o Consult Authorities: If specific instructions are unclear, contact your State Pesticide or
Environmental Control Agency, or the hazardous waste representative at the nearest EPA
Regional Office for guidance.[3][8]

Procedure 2: Disposal of Empty Containers

o Decontamination: Do not reuse empty containers.[8] The preferred method for
decontaminating containers (for sizes 5 gallons or less) is triple rinsing:

o

Empty the remaining contents into application equipment or a mix tank.

o

Fill the container 1/4 full with water and recap.

[¢]

Shake for 10 seconds. Drain the rinsate into the application equipment.

[¢]

Repeat this procedure two more times.[3]

» Final Disposal: After rinsing, puncture the container to prevent reuse.[2] It can then be
offered for recycling if available, or disposed of in a sanitary landfill or by incineration, as
allowed by state and local authorities.[3][5]
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Procedure 3: Spill Cleanup and Disposal

o Containment: Immediately contain the spill. For liquid spills, use an inert absorbent material
like sand, vermiculite, or Fuller's Earth.[3] For solid spills, use dry clean-up procedures to
avoid generating dust.[2] Prevent the spill from entering drains or waterways.[1][7]

o Collection: Carefully collect the absorbed material or spilled solid and place it into a suitable,
closable, and clearly labeled container for hazardous waste.[2][4]

o Decontamination of Spill Area: Clean the affected area thoroughly. For liquid spills, you can
work a slurry of household detergent and water into the material with a stiff brush before
absorbing the final residue.

o Waste Disposal: The collected spill waste must be sealed and disposed of as hazardous
waste through a permitted facility.

Quantitative Data

The following tables summarize key quantitative data regarding Myclobutanil's properties and
environmental impact.

Table 1: Physical and Chemical Properties

Property Value Source
Chemical Formula C15H17CINa4 [1]
Molecular Weight 288.78 g/mol [1]
Water Solubility 132 mg/L (at 20°C) [9]

Soil Half-Life 50 to 400 days (field trials)

| Foliar Half-Life | ~7 days (on turf) | |

Table 2: Ecotoxicity Data
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Organism Test Result Source
Rainbow Trout 96hr LCso 2.0-4.2 mglL [1][3]
Bluegill Sunfish 96hr LCso 2.4 mg/L [3]
Daphnia magna

48hr ECso 17 mg/L [1]
(Water Flea)
Bobwhite Quail Oral LCso > 5,000 ppm [3]

| Honeybee | Contact LDso | > 200 p g/bee [[3] |

Myclobutanil Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Myclobutanil waste in a laboratory setting.
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Identify Myclobutanil Waste

Type of Waste?

Unused Produdt

Unused Product |[<@— Spill Residue —
Can be used per Contain Spill with
label instructions? Inert Absorbent

Yes

Use according to

No Collect Waste into
label instructions Labeled Container

Dispose as Hazardous Waste via
Licensed Facility / Approved Plant

1
1
IIf instructions are unclear
1

Contact State Agency

or EPA for Guidance

Empty Container

Empty Container

Triple Rinse Container
(or equivalent)

Puncture to
Prevent Reuse

'

Offer for Recycling
(if available)

Recycling unavailable

Dispose in Sanitary Landfill
(if permitted)

Click to download full resolution via product page

Caption: Decision workflow for safe and compliant Myclobutanil waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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